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Compound of Interest

Compound Name: Ro 18-5364

Cat. No.: B1679455

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation of stock solutions of Ro 18-5364,
a potent inhibitor of the gastric H+/K+-ATPase. Due to the limited availability of public data on
the solubility and stability of this specific compound, this guide includes a generalized workflow
for solubility determination and best practices for the handling and storage of stock solutions for
research applications.

Compound Information

Ro 18-5364 is a sulfoxide compound and a potent proton pump inhibitor. It is structurally
related to other benzimidazole derivatives and is often studied in the context of gastric acid
secretion. Accurate preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results.

Table 1: Physicochemical Properties of Ro 18-5364
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Property Value Source/Note

5,7-dihydro-2-[[(4-methoxy-3-

methyl-2-
o _ Inferred from related
IUPAC Name pyridinylymethyl]sulfinyl]-5,5,7,
] compounds

7-tetramethylindeno[5,6-

d]imidazol-6(1H)-one
CAS Number 101387-98-8 [1]12]
Molecular Formula C22H25N303S [1112][3]
Molecular Weight 427.58 g/mol Calculated
Appearance Not specified. Typically a solid. ~ General knowledge

) >98% (typical for research

Purity General laboratory standard

grade)

Note: A listed molecular weight of 411.5 g/mol from one supplier appears to be inconsistent
with the provided molecular formula[3]. The calculated molecular weight is recommended for
concentration calculations.

Solubility and Stability

As of the date of this document, specific solubility data for Ro 18-5364 in common laboratory
solvents is not readily available in the public domain. Similarly, detailed stability information for
Ro 18-5364 solutions has not been published. The related compound, rabeprazole sodium, is
soluble in ethanol, DMSO, and dimethyl formamide (DMF), with solubilities of approximately 30
mg/mL, 25 mg/mL, and 30 mg/mL, respectively. Aqueous solutions of rabeprazole sodium are
not recommended for storage for more than one day. This information can be used as a
starting point for solubility testing of Ro 18-5364.

It is strongly recommended that the end-user performs a solubility test before preparing a high-
concentration stock solution.

Experimental Protocols
Materials and Equipment
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Ro 18-5364 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)
Anhydrous Ethanol (200 proof)

Sterile, nuclease-free water

Phosphate-buffered saline (PBS), pH 7.2

Vortex mixer

Sonicator (optional)

Analytical balance

Sterile, amber glass vials or polypropylene tubes

Pipettes and sterile, filtered pipette tips

Protocol for Solubility Determination (Small Scale)

Accurately weigh approximately 1 mg of Ro 18-5364 into a pre-weighed vial.

Add a small, precise volume of the desired solvent (e.g., 100 pL of DMSO) to the vial.
Vortex the mixture vigorously for 1-2 minutes.

Visually inspect for any undissolved particles.

If particles remain, gently warm the solution (not exceeding 37°C) and/or sonicate for 5-10
minutes.

If the compound dissolves completely, it is soluble at that concentration (in this example, 10
mg/mL). You can proceed to prepare a stock solution at or below this concentration.

If the compound does not dissolve, add another precise volume of solvent to dilute the
concentration and repeat steps 3-5.
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Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol is based on a target concentration and assumes solubility in DMSO, which is
common for similar compounds. Confirm solubility before proceeding with larger quantities.

o Calculate the required mass:

o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (
g/mol)

o Example for 1 mL of a 10 mM stock:

o Mass (mg) =1 mL x 10 mmol/L x 427.58 g/mol = 4.276 mg
o Preparation Steps:

1. Accurately weigh 4.28 mg of Ro 18-5364 into a sterile vial.

2. Add 1 mL of anhydrous DMSO to the vial.

3. Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication may be used if necessary.

4. Visually confirm that no particulates are present.

5. Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials or light-
protecting tubes to minimize freeze-thaw cycles and light exposure.

6. Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage and Handling

» Solid Compound: Store the solid form of Ro 18-5364 at -20°C, protected from light and
moisture.

e Stock Solutions: Store stock solutions at -20°C or -80°C. It is recommended to use aliquots
within one month. For long-term storage, -80°C is preferable.
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 Stability in Aqueous Solutions: Based on data for related compounds, it is not recommended
to store aqueous dilutions for more than 24 hours. Prepare fresh aqueous working solutions
from the frozen stock for each experiment.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution to prevent
degradation.

Visualizations
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Caption: Workflow for the preparation and storage of Ro 18-5364 stock solutions.
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Caption: Mechanism of action of Ro 18-5364 as a proton pump inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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